5-amino-2,3-dimethylbenzoic acid hydrochloride
Overview
Description
5-amino-2,3-dimethylbenzoic acid hydrochloride, commonly referred to as DMBA-HCl, is a synthetic organic compound with a wide range of applications in the scientific research field. It is a white, crystalline powder with a molecular weight of 213.64 g/mol and an empirical formula of C9H11ClN2O2. DMBA-HCl is a versatile compound that has been used as a starting material in a variety of synthesis methods, as an inhibitor in biochemical and physiological studies, and as a tool to study the mechanism of action of certain compounds.
Scientific Research Applications
DMBA-HCl has been used in a variety of scientific research applications. It has been used as a starting material in the synthesis of a variety of compounds, such as the antifungal agent fluconazole. It has also been used as a tool to study the mechanism of action of certain compounds, such as the antifungal agent miconazole. Additionally, DMBA-HCl has been used as an inhibitor in biochemical and physiological studies, such as the study of the enzyme thymidine kinase.
Mechanism of Action
The mechanism of action of DMBA-HCl is not well understood. However, it is believed to act as an inhibitor of certain enzymes, such as thymidine kinase, by binding to the active site of the enzyme and preventing it from catalyzing its reaction. Additionally, DMBA-HCl may act as an inhibitor of certain metabolic pathways, such as the pentose phosphate pathway, by competing with the substrate for binding to the enzyme.
Biochemical and Physiological Effects
The biochemical and physiological effects of DMBA-HCl are not well understood. However, it is believed to inhibit certain enzymes, such as thymidine kinase, which is involved in the synthesis of DNA. Additionally, DMBA-HCl may inhibit certain metabolic pathways, such as the pentose phosphate pathway, which is involved in the synthesis of NADPH.
Advantages and Limitations for Lab Experiments
The advantages of using DMBA-HCl in lab experiments include its availability, low cost, and ease of synthesis. Additionally, DMBA-HCl is a versatile compound that can be used in a variety of experiments. The limitations of using DMBA-HCl in lab experiments include its potential toxicity and the lack of knowledge about its mechanism of action.
Future Directions
Future research on DMBA-HCl should focus on further elucidating its mechanism of action and exploring its potential applications. Additionally, further research should be conducted to determine its potential toxicity and to develop methods to reduce its toxicity. Finally, further research should focus on exploring its potential uses as an inhibitor of certain enzymes and metabolic pathways.
Synthesis Methods
DMBA-HCl can be synthesized using several different methods. The most common method is the reaction of 2,3-dimethylbenzoic acid with 5-amino-1-methylimidazole in the presence of hydrochloric acid. This reaction results in the formation of DMBA-HCl and a by-product of 5-methylimidazole hydrochloride. DMBA-HCl can also be synthesized from 2,3-dimethylbenzoic acid and the corresponding amine in the presence of an acid catalyst. Finally, DMBA-HCl can be synthesized from the reaction of 2,3-dimethylbenzaldehyde and 5-amino-1-methylimidazole in the presence of hydrochloric acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-amino-2,3-dimethylbenzoic acid hydrochloride involves the conversion of 2,3-dimethylbenzoic acid to its corresponding acid chloride, followed by reaction with ammonia to form the desired product. The hydrochloride salt is then formed by reaction with hydrochloric acid.", "Starting Materials": [ "2,3-dimethylbenzoic acid", "thionyl chloride", "ammonia", "hydrochloric acid" ], "Reaction": [ "2,3-dimethylbenzoic acid is reacted with thionyl chloride to form 2,3-dimethylbenzoyl chloride.", "2,3-dimethylbenzoyl chloride is then reacted with ammonia to form 5-amino-2,3-dimethylbenzoic acid.", "The resulting product is then reacted with hydrochloric acid to form 5-amino-2,3-dimethylbenzoic acid hydrochloride." ] } | |
CAS RN |
2770359-62-9 |
Product Name |
5-amino-2,3-dimethylbenzoic acid hydrochloride |
Molecular Formula |
C9H12ClNO2 |
Molecular Weight |
201.7 |
Purity |
95 |
Origin of Product |
United States |
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